Cas no 57674-17-6 (Pyrazine, 2-chloro-3-(2-methylpropyl)-)

Pyrazine, 2-chloro-3-(2-methylpropyl)- structure
57674-17-6 structure
Product Name:Pyrazine, 2-chloro-3-(2-methylpropyl)-
CAS No:57674-17-6
MF:C8H11ClN2
MW:170.639340639114
MDL:MFCD18974291
CID:344601
PubChem ID:521814
Update Time:2025-04-19

Pyrazine, 2-chloro-3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 2-chloro-3-(2-methylpropyl)-
    • 2-chloro-3-isobutylpyrazine
    • 2-chloro-3-(2-methylpropyl)pyrazine
    • 2-Chloro-3-isobutylpyrazine #
    • 57674-17-6
    • DTXSID90334740
    • SCHEMBL10923069
    • AKOS013907534
    • 2-chloro-3-isobutyl-pyrazine
    • MDL: MFCD18974291
    • Inchi: 1S/C8H11ClN2/c1-6(2)5-7-8(9)11-4-3-10-7/h3-4,6H,5H2,1-2H3
    • InChI Key: ZWVNFQUBQJXJOP-UHFFFAOYSA-N
    • SMILES: ClC1C(CC(C)C)=NC=CN=1

Computed Properties

  • Exact Mass: 170.06123
  • Monoisotopic Mass: 170.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

Pyrazine, 2-chloro-3-(2-methylpropyl)- Pricemore >>

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